Cas no 1097787-42-2 (Pentane, 1-chloro-5-(1-methylethoxy)-)

• Product Name: Pentane, 1-chloro-5-(1-methylethoxy)-
• CAS No: 1097787-42-2
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 5281791
• Update Time: 2025-05-20

Pentane, 1-chloro-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-5-(PROPAN-2-YLOXY)PENTANE
• 1-Chloro-5-isopropoxypentane
• Pentane, 1-chloro-5-(1-methylethoxy)-

• Inchi： 1S/C8H17ClO/c1-8(2)10-7-5-3-4-6-9/h8H,3-7H2,1-2H3
• InChI Key： NWDFINNWCXIOQX-UHFFFAOYSA-N
• SMILES： ClCCCCCOC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.3
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 1-chloro-5-(1-methylethoxy)-

Pentane, 1-chloro-5-(1-methylethoxy) (CAS No. 1097787-42-2): A Comprehensive Overview

Pentane, 1-chloro-5-(1-methylethoxy), also known by its CAS registry number 1097787-42-2, is a chemical compound with a diverse range of applications in various industries. This compound is a chlorinated ether, characterized by its unique structure and properties that make it valuable in fields such as pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic chemistry have further expanded its potential uses, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of Pentane, 1-chloro-5-(1-methylethoxy) consists of a pentane backbone with a chlorine atom at the first position and a methylethoxy group at the fifth position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and functionality. The compound's solubility in organic solvents and its ability to undergo various nucleophilic substitutions make it a versatile building block in organic synthesis.

Recent studies have explored the use of Pentane, 1-chloro-5-(1-methylethoxy) as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct complex molecules with potential pharmacological activities, such as anti-inflammatory and antitumor properties. Its role as an intermediate has been particularly significant in the development of novel drug candidates, where precise control over molecular architecture is crucial.

In addition to its role in drug discovery, Pentane, 1-chloro-5-(1-methylethoxy) has found applications in agrochemicals, where it serves as a precursor for herbicides and insecticides. The compound's ability to undergo selective reactions under mild conditions has made it an attractive choice for synthesizing environmentally friendly agricultural chemicals. Recent advancements in green chemistry have further highlighted its potential in sustainable chemical manufacturing processes.

The synthesis of Pentane, 1-chloro-5-(1-methylethoxy) typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the chlorination of an ether precursor followed by purification steps to isolate the desired product. Researchers have also explored alternative synthetic routes using catalytic methods that enhance reaction efficiency and reduce waste generation.

From an environmental standpoint, understanding the fate and behavior of Pentane, 1-chloro-5-(1-methylethoxy) in different ecosystems is essential for assessing its potential impact on human health and the environment. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a key role in its transformation into less harmful byproducts.

In conclusion, Pentane, 1-chloro-5-(1-methylethoxy) (CAS No. 1097787-42-2) is a versatile chemical compound with significant applications across multiple industries. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis and material science. As research continues to uncover new uses for this compound, its role in advancing scientific innovation is expected to grow further.